molecular formula C11H17N5O3 B8765589 1,3-Propanediol, 2-(2-(2-amino-6-methoxy-9H-purin-9-yl)ethyl)- CAS No. 97845-65-3

1,3-Propanediol, 2-(2-(2-amino-6-methoxy-9H-purin-9-yl)ethyl)-

Cat. No.: B8765589
CAS No.: 97845-65-3
M. Wt: 267.28 g/mol
InChI Key: JSFLQOQEWLPOPH-UHFFFAOYSA-N
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Description

1,3-Propanediol, 2-(2-(2-amino-6-methoxy-9H-purin-9-yl)ethyl)- is a useful research compound. Its molecular formula is C11H17N5O3 and its molecular weight is 267.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1,3-Propanediol, 2-(2-(2-amino-6-methoxy-9H-purin-9-yl)ethyl)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1,3-Propanediol, 2-(2-(2-amino-6-methoxy-9H-purin-9-yl)ethyl)- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

97845-65-3

Molecular Formula

C11H17N5O3

Molecular Weight

267.28 g/mol

IUPAC Name

2-[2-(2-amino-6-methoxypurin-9-yl)ethyl]propane-1,3-diol

InChI

InChI=1S/C11H17N5O3/c1-19-10-8-9(14-11(12)15-10)16(6-13-8)3-2-7(4-17)5-18/h6-7,17-18H,2-5H2,1H3,(H2,12,14,15)

InChI Key

JSFLQOQEWLPOPH-UHFFFAOYSA-N

Canonical SMILES

COC1=NC(=NC2=C1N=CN2CCC(CO)CO)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 2-amino-6-chloro-9-[2-(2,2-dimethyl-1,3-dioxan-5-yl)ethyl]purine (0.28 g, 0.9 mmol) in methanol (2.5 ml), methanolic sodium methoxide (1M, 1.0 ml) was added and the solution was stirred at 50° for 1.5 hours. The solution was allowed to cool and hydrochloric acid (5M, 0.2 ml) and water (0.4 ml) were added. After 15 minutes the solution was neutralised with 10% aqueous sodium hydroxide. Silica gel was added and the solvent removed. Column chromatography on silica gel eluting with chloroform-methanol mixtures afforded 2-amino-9-(4-hydroxy-3-hydroxymethylbut-1-yl)-6-methoxypurine (185 mg, 77%), m.p. 117-119° C.; λmax (H2O) 213 (ε 22,100), 249 (ε 6,860), and 280 (ε 8,410) nm; νmax (KBr) 3400, 3240, 3210, 1640, 1610, 1590, 1410, and 1395 cm−1; δH [(CD3)2SO] 1.47 (1H, m, CHCH2CH2), 1.74 (2H, q, J 7 Hz, CHCH2CH2), 3.40 (4H, d, J 6 Hz, 2×CH2O), 3.95 (3H, s, OCH3), 4.06 (2H, t, J 7 Hz, CH2N), 4.4 (2H, br, D2O exchangeable, 2×OH), 6.33 (2H, s, D2O exchangeable, 2-NH2), and 7.46 (1H, s, 8-H) (Found: M+ 267.1340; C11H17N5O3 requires M+ 267.1331).
Quantity
0.28 g
Type
reactant
Reaction Step One
Quantity
2.5 mL
Type
reactant
Reaction Step One
Name
sodium methoxide
Quantity
1 mL
Type
solvent
Reaction Step One
Quantity
0.2 mL
Type
reactant
Reaction Step Two
Name
Quantity
0.4 mL
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

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